Cas no 1134310-63-6 (1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1134310-63-6
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• MDL: MFCD09950609
• CID: 1032337
• Update Time: 2025-06-11

1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid
• 1-(2-fluorophenyl)pyrazole-4-carboxylic acid

• MDL： MFCD09950609
• Inchi： 1S/C10H7FN2O2/c11-8-3-1-2-4-9(8)13-6-7(5-12-13)10(14)15/h1-6H,(H,14,15)
• InChI Key： DDVNOGMFQMGSFY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C=C(C(=O)O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on 1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1134310-63-6)

1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1134310-63-6, is a fluorinated pyrazole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic organic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom at the 2-position of the phenyl ring and a carboxylic acid group at the 4-position of the pyrazole core imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural features of 1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid contribute to its versatility in medicinal chemistry. The pyrazole ring is a well-known pharmacophore, often found in biologically active molecules, including antiviral, anticancer, and anti-inflammatory agents. The introduction of a fluorine atom at the para position of the phenyl ring enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the carboxylic acid functionality provides a site for further chemical modifications, such as esterification or amidation, enabling the synthesis of more complex derivatives with tailored biological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid and biological targets. Studies have demonstrated that this compound can interact with various enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, research has indicated that fluorinated pyrazoles may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. The precise arrangement of atoms in 1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid allows for high binding affinity and selectivity, which are essential for developing effective drugs with minimal side effects.

The synthesis of 1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between 2-fluorobenzaldehyde and hydrazine hydrate to form the pyrazole core, followed by carboxylation at the 4-position. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have improved the efficiency and scalability of these processes. These developments have not only enhanced the accessibility of 1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid but also opened new avenues for exploring its derivatives.

In vitro and in vivo studies have provided valuable insights into the pharmacological profile of 1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid. Preclinical trials have shown promising results in models of inflammation and pain management, where this compound demonstrates potent anti-inflammatory effects comparable to existing therapeutics. The fluorine atom's electronic properties modulate the compound's interactions with biological targets, enhancing its efficacy while reducing toxicity. Furthermore, its stability under various physiological conditions makes it a suitable candidate for formulation into oral or injectable drugs.

The growing interest in fluorinated heterocycles has led to an increase in research focused on understanding their mechanism of action. For example, investigations into how fluorine atoms influence enzyme kinetics have revealed that they can alter binding affinities and metabolic pathways significantly. This knowledge is crucial for designing next-generation drugs that leverage these structural features to achieve superior pharmacological outcomes. As such, 1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid represents an important building block for medicinal chemists seeking to develop innovative therapeutic agents.

The future prospects for 1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid are promising, with ongoing research exploring its potential in treating a range of diseases. Collaborative efforts between academia and industry are driving innovation in drug discovery, leveraging computational tools and high-throughput screening to identify novel derivatives with enhanced properties. As our understanding of molecular interactions continues to evolve, compounds like 1134310-63-6 will play a pivotal role in shaping the future of pharmaceuticals.